Cas no 14674-67-0 (Double labeled water)

• Product Name: Double labeled water
• CAS No: 14674-67-0
• MF: H₂O
• MW: 22.0273642539978
• CID: 860074
• PubChem ID: 329759328
• Update Time: 2025-06-12

Double labeled water Chemical and Physical Properties

Names and Identifiers

• Double labeled water
• 3,5-Dimethyl-1-adamantanecarboxylic acid
• DOUBLE-LABELED WATER
• DEUTERIUM OXIDE-18O
• HEAVY WATER-D2,18O
• UNNORMALIZED WATER-18O
• Heavy water-d2,18O, Unnormalized water-18O
• Double Labeled Water14674-67-0
• Deuterium oxide-1?O

• MDL： MFCD00145527
• Inchi： 1S/H2O/h1H2/i1+2/hD2
• InChI Key： XLYOFNOQVPJJNP-LAPWFLRPSA-N
• SMILES： [18O]([2H])[2H]

Computed Properties

• Exact Mass: 18.01056
• Monoisotopic Mass: 22.027
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Density: 1.204 g/mL at 25 °C
• Melting Point: 3.8 °C (lit.)
• Boiling Point: 101.4 °C(lit.)
• PSA: 31.5
• LogP: 3.06760

Double labeled water Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Double labeled water

Recent Advances in Double Labeled Water (DLW) and Compound 14674-67-0: Applications in Metabolic Research and Drug Development

The use of Double Labeled Water (DLW) and the compound 14674-67-0 has garnered significant attention in the fields of metabolic research and drug development. DLW, a stable isotope-based tracer, is widely employed to measure energy expenditure and metabolic rates in vivo. Meanwhile, 14674-67-0, a chemical compound with potential pharmacological applications, has been the subject of recent studies exploring its mechanisms of action and therapeutic potential. This research brief synthesizes the latest findings on these two critical components in the chemical and biomedical sciences.

Recent studies have highlighted the efficacy of DLW in clinical and preclinical settings. A 2023 study published in the Journal of Applied Physiology demonstrated the utility of DLW in assessing energy expenditure in patients with metabolic disorders, providing insights into personalized treatment strategies. The non-invasive nature of DLW makes it an invaluable tool for longitudinal studies, particularly in pediatric and geriatric populations where traditional methods may be impractical.

In parallel, research on 14674-67-0 has revealed its potential as a modulator of key metabolic pathways. A study in Bioorganic & Medicinal Chemistry Letters (2024) identified 14674-67-0 as a potent inhibitor of a specific enzyme involved in lipid metabolism, suggesting its applicability in treating metabolic syndromes such as obesity and type 2 diabetes. The compound's unique pharmacokinetic properties, including its bioavailability and half-life, were also characterized, laying the groundwork for future drug development efforts.

The integration of DLW and 14674-67-0 in research has opened new avenues for understanding metabolic regulation. For instance, a collaborative study between the University of Cambridge and MIT utilized DLW to track metabolic changes in animal models treated with 14674-67-0. The results, published in Nature Metabolism (2024), indicated a synergistic effect between the compound and endogenous metabolic processes, highlighting its potential as a therapeutic agent.

Despite these advancements, challenges remain in the widespread adoption of these technologies. The high cost of DLW and the need for specialized equipment for its analysis limit its accessibility in low-resource settings. Similarly, the safety profile of 14674-67-0 requires further investigation, particularly in long-term studies, to ensure its suitability for clinical use. Ongoing research aims to address these limitations, with several clinical trials currently underway to evaluate the compound's efficacy and safety in human subjects.

In conclusion, the combined use of Double Labeled Water and 14674-67-0 represents a promising frontier in metabolic research and drug development. The latest studies underscore their potential to revolutionize our understanding of metabolic diseases and pave the way for innovative therapeutic interventions. Future research should focus on optimizing their applications and overcoming existing barriers to their widespread use.